methyl 2-(4-fluorophenyl)-2-hydroxypropanoate
Overview
Description
“Methyl 2-(4-fluorophenyl)acetate” is a compound with a molecular weight of 168.17 . It’s a derivative of the compound “4-Fluoromethylphenidate”, which is a stimulant drug that acts as a higher potency dopamine reuptake inhibitor than the closely related methylphenidate .
Synthesis Analysis
While specific synthesis methods for “methyl 2-(4-fluorophenyl)-2-hydroxypropanoate” were not found, there are related compounds like “4-chloro-2-{(E)-[(4-fluorophenyl)imino]methyl}phenol” which have been synthesized in a methanolic medium .
Molecular Structure Analysis
The molecular structure of related compounds like “2-chloro-4-(4-fluoro-phenyl)-6-isopropyl-pyrimidine-5-carboxylic acid methyl ester” has been determined . They involve weak but significant interactions like C–H···O, C–H···F and π–π which are involved in the stability of the structure .
Chemical Reactions Analysis
While specific chemical reactions involving “methyl 2-(4-fluorophenyl)-2-hydroxypropanoate” were not found, related compounds like “4-chloro-2-{(E)-[(4-fluorophenyl)imino]methyl}phenol” have been used to synthesize Mn (II), Co (II), Ni (II), Cu (II), and Zn (II) complexes .
Scientific Research Applications
Dopamine Reuptake Inhibitor
“Methyl 2-(4-fluorophenyl)-2-hydroxypropanoate” is a key component of 4-Fluoromethylphenidate (also known as 4-FMPH and 4F-MPH) . This compound acts as a stimulant drug that is a higher potency dopamine reuptake inhibitor than the closely related methylphenidate . It has been studied for its potential as an anti-cocaine medication .
Anti-Cocaine Medication
4-Fluoromethylphenidate was studied along with other analogues of (±)-threo-methylphenidate (TMP) to assess their potential as anti-cocaine medications . 4F-MPH was reported as having an ED 50 mg/kg of 0.26 (0.18–0.36), regarding its efficacy as a substitute for cocaine, and a relative potency of 3.33 compared to methylphenidate for the same purpose .
Antimicrobial and Antioxidant Activity
A library of 22 novel 2-substituted fluorinated benzimidazoles was synthesized under microwave conditions and tested for their antimicrobial and antioxidant activity . Two trioxygenated derivatives had minimum bactericidal concentration values ranging between 14.5–115.7 μM and 25.6–74.3 μM against S. aureus, E. coli, P. aeruginosa and K. pneumoniae .
Antifungal Activity
The benzimidazole with a CF3 substituent had the best antifungal activity at 94.3 µM against C. albicans .
Antioxidant Activities
Compounds also showed good antioxidant activities of 386.6 and 306.7 µM respectively, comparable to that of ascorbic acid .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(4-fluorophenyl)-2-hydroxypropanoate involves the reaction of 4-fluorophenylacetic acid with methanol and hydrochloric acid to form methyl 2-(4-fluorophenyl)acetate, which is then reacted with sodium hydroxide and hydrogen peroxide to form methyl 2-(4-fluorophenyl)-2-hydroxypropanoate.", "Starting Materials": [ "4-fluorophenylacetic acid", "methanol", "hydrochloric acid", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: React 4-fluorophenylacetic acid with methanol and hydrochloric acid to form methyl 2-(4-fluorophenyl)acetate.", "Step 2: Neutralize the reaction mixture with sodium hydroxide.", "Step 3: Add hydrogen peroxide to the reaction mixture and heat to form methyl 2-(4-fluorophenyl)-2-hydroxypropanoate.", "Step 4: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
870262-20-7 |
Product Name |
methyl 2-(4-fluorophenyl)-2-hydroxypropanoate |
Molecular Formula |
C10H11FO3 |
Molecular Weight |
198.2 |
Purity |
0 |
Origin of Product |
United States |
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